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Compound of Interest

Compound Name: Hosenkoside D

cat. No.: B12382227

Technical Guide: Hosenkoside D

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical data on Hosenkoside D, a member of the baccharane
glycoside family of natural products. The information is presented to support research and
development activities.

Quantitative Molecular Data

The fundamental molecular properties of Hosenkoside D are summarized below. This data is
essential for a range of experimental calculations and considerations, from solution preparation
to spectrometric analysis.

Identifier Value Reference
Molecular Formula C42H72015

Molecular Weight 817.0 g/mol

CAS Number 156823-94-8

Experimental Protocols

Detailed experimental protocols for the isolation, purification, and characterization of
Hosenkoside D, as well as for its use in biological assays, are beyond the scope of this
document. Such methodologies would typically be detailed in primary research articles and can
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be developed based on standard practices in natural product chemistry and pharmacology. A
generalized workflow for the isolation and characterization of a natural product like
Hosenkoside D is depicted in the following section.

Conceptual Workflow Visualization

The following diagram illustrates a representative workflow for the isolation and identification of
Hosenkoside D from a plant source. This serves as a conceptual guide to the experimental

stages that would be involved.
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Caption: Generalized workflow for the isolation and identification of Hosenkoside D.
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 To cite this document: BenchChem. [Hosenkoside D molecular weight and formulal].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12382227#hosenkoside-d-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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